4-Chloro-2-fluoro-1-iodobenzene
Overview
Description
“4-Chloro-2-fluoro-1-iodobenzene” is a chemical compound with the molecular formula C6H3ClFI . It is a versatile building block in radiochemistry and is used in various transition metal-mediated C-C and C-N cross-coupling reactions .
Synthesis Analysis
The synthesis of “this compound” involves complex chemical reactions. It has been found that it can be synthesized using different starting materials and nucleophiles .
Molecular Structure Analysis
The molecular weight of “this compound” is 256.44 . The structure of this compound includes a benzene ring with chlorine, fluorine, and iodine substituents .
Chemical Reactions Analysis
“this compound” is involved in various chemical reactions. For instance, it is used in transition metal-mediated C-C and C-N cross-coupling reactions .
Physical And Chemical Properties Analysis
“this compound” is a liquid at 20°C . It has a melting point of 18°C and a boiling point of 206°C . The specific gravity is 2.01 and the refractive index is 1.60 .
Scientific Research Applications
1. Spectroscopy and Electronic States
- Vibrational Spectra in Electronic States : Research on halobenzene cations, including derivatives similar to 4-Chloro-2-fluoro-1-iodobenzene, has explored their vibrational spectra in various electronic states. These studies are critical in understanding the molecular behavior in different states, assisting in the development of advanced materials and analytical techniques (Kwon, Kim, & Kim, 2002).
2. Chemical Reactions and Kinetics
- Ullmann Phenyl Coupling Reaction : In the study of the Ullmann phenyl coupling reaction on surfaces, substituted iodobenzenes, including ones similar to this compound, were used. This research contributes to understanding surface chemistry and the development of new synthetic pathways in organic chemistry (Meyers & Gellman, 1995).
3. Photolysis and Light Stability
- Photolysis Studies : Iodobenzene compounds, closely related to this compound, have been the subject of studies investigating their stability and behavior under light exposure. These studies help in understanding the stability of such compounds in various environmental conditions (Durie, Iredale, & KINGSBURY, 1949).
4. Solvation and Reaction Mechanisms
- Preferential Solvation Effects : The effects of solvation for reactions involving halogenated benzenes like this compound have been studied. These insights are valuable in optimizing reaction conditions for various organic syntheses (Alarcón-Espósito et al., 2015).
5. Molecular Interaction Studies
- Inclusion Complexes with Calixarenes : Research into the formation of inclusion complexes of halobenzenes, such as this compound, with calixarenes has contributed to the understanding of molecular interactions and potential applications in molecular recognition and sensor development (Clark et al., 2008).
Mechanism of Action
Target of Action
It is known that halogenated benzene derivatives can interact with various biological targets depending on their specific structures .
Mode of Action
It is known to be a versatile building block in radiochemistry and is used in various transition metal-mediated c-c and c-n cross-coupling reactions . This suggests that it may interact with its targets through these reactions.
Biochemical Pathways
Halogenated benzene derivatives can potentially affect a wide range of biochemical pathways due to their reactivity .
Pharmacokinetics
It is known that halogenated benzene derivatives can have varied pharmacokinetic properties depending on their specific structures .
Result of Action
It is known that halogenated benzene derivatives can have a wide range of effects at the molecular and cellular level .
Action Environment
It is known that environmental factors can significantly influence the action of halogenated benzene derivatives .
Safety and Hazards
properties
IUPAC Name |
4-chloro-2-fluoro-1-iodobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClFI/c7-4-1-2-6(9)5(8)3-4/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RSTFBOIFYXJIMR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClFI |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00987367 |
Source
|
| Record name | 4-Chloro-2-fluoro-1-iodobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00987367 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.44 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6797-79-1 |
Source
|
| Record name | 4-Chloro-2-fluoro-1-iodobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6797-79-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-2-fluoro-1-iodobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00987367 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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